Cas no 5456-77-9 (1-(furan-2-yl)octan-1-one)

• Product Name: 1-(furan-2-yl)octan-1-one
• CAS No: 5456-77-9
• MF: C₁₂H₁₈O₂
• MW: 194.270123958588
• CID: 941996
• PubChem ID: 228593
• Update Time: 2025-04-19

1-(furan-2-yl)octan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(furan-2-yl)octan-1-one
• 2-Octanoylfuran
• 1-(2-Furyl)-1-octanone
• Furan, 2-octanoyl
• NSC21619
• UNII-2B5EMS3J3Z
• 2-OCTANOYL FURAN
• CHEBI:229406
• SCHEMBL4369180
• NSC-21619
• 5456-77-9
• DTXSID10281424
• 1-(uran-2-yl)octan-1-one
• 2B5EMS3J3Z
• AKOS010980842
• Q63398432
• NSC 21619
• OQMUCISCOICEGC-UHFFFAOYSA-N
• 1-Octanone, 1-(2-furanyl)-
• 1-(2-Furanyl)-1-octanone

• Inchi： 1S/C12H18O2/c1-2-3-4-5-6-8-11(13)12-9-7-10-14-12/h7,9-10H,2-6,8H2,1H3
• InChI Key： OQMUCISCOICEGC-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(CCCCCCC)=O

Computed Properties

• Exact Mass: 194.13074
• Monoisotopic Mass: 194.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 30.2Ų

Experimental Properties

• PSA: 30.21
• LogP: 3.82280

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones